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Compound of Interest

Compound Name: 17a-Hydroxypregnenolone-d3

Cat. No.: B563005 Get Quote

An In-depth Technical Guide to 17α-
Hydroxypregnenolone-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

experimental applications, and relevant biological pathways of 17α-Hydroxypregnenolone-d3.

This deuterated analog of the endogenous steroid 17α-hydroxypregnenolone is a critical tool in

quantitative bioanalysis, particularly in the field of endocrinology and drug development.

Chemical Structure and Properties
17α-Hydroxypregnenolone-d3 is a synthetic, stable isotope-labeled version of 17α-

hydroxypregnenolone, a key intermediate in the biosynthesis of steroid hormones. The

deuterium labeling makes it an ideal internal standard for mass spectrometry-based

quantification methods, as it is chemically identical to the endogenous analyte but has a distinct

mass-to-charge ratio.

Below is a 2D representation of the chemical structure of 17α-Hydroxypregnenolone-d3,

specifically 17α-Hydroxypregnenolone-21,21,21-d3.

A simplified representation of the 17α-Hydroxypregnenolone-d3 structure.

Table 1: Physicochemical Properties of 17α-Hydroxypregnenolone-d3
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Property Value Reference

Molecular Formula C₂₁H₂₉D₃O₃ [1]

Molecular Weight 335.5 g/mol [1]

CAS Number 105078-92-0 [1][2]

Isotopic Enrichment ≥97 atom % D [2]

Appearance Solid [3]

Solubility
Soluble in DMSO and

Methanol
[1]

Melting Point 264-267 °C [1]

Storage Conditions

Store at room temperature.

Stable if stored under

recommended conditions.

[2]

Biological Role and Signaling Pathway
17α-Hydroxypregnenolone is a crucial endogenous steroid hormone that serves as a precursor

in the biosynthesis of various other steroids, including androgens and corticosteroids. It is

formed from pregnenolone by the action of the enzyme 17α-hydroxylase (CYP17A1).

Subsequently, 17α-hydroxypregnenolone can be converted to dehydroepiandrosterone (DHEA)

by 17,20-lyase, another activity of the same CYP17A1 enzyme, or to 17α-hydroxyprogesterone

by 3β-hydroxysteroid dehydrogenase. This places it at a critical juncture in the Δ⁵ pathway of

steroidogenesis.

The following diagram illustrates the simplified Δ⁵ steroid biosynthesis pathway involving 17α-

hydroxypregnenolone.
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Simplified Δ⁵ steroid biosynthesis pathway.

Experimental Applications and Protocols
The primary application of 17α-Hydroxypregnenolone-d3 is as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the accurate

quantification of endogenous 17α-hydroxypregnenolone and other related steroids in biological

matrices such as serum and plasma.[4] The use of a stable isotope-labeled internal standard is

considered the gold standard for correcting for matrix effects and variations in sample

preparation and instrument response.[3]

General Experimental Workflow
The quantification of steroid hormones using 17α-Hydroxypregnenolone-d3 as an internal

standard typically follows the workflow illustrated below.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

1. Sample Collection
(e.g., Serum, Plasma)

2. Spiking with
17α-Hydroxypregnenolone-d3 (IS)

3. Extraction
(LLE or SPE)

4. Evaporation to Dryness

5. Reconstitution in
Mobile Phase

6. Injection into LC-MS/MS

7. Chromatographic Separation

8. Mass Spectrometric Detection
(MRM Mode)

9. Peak Integration

10. Quantification using
Analyte/IS Ratio

Click to download full resolution via product page

Typical workflow for steroid quantification using an internal standard.
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Detailed Experimental Protocol: Quantification of 17α-
Hydroxypregnenolone in Human Serum by LC-MS/MS
This protocol is a composite of established methods for steroid hormone analysis.[2][5][6]

3.2.1. Materials and Reagents

17α-Hydroxypregnenolone-d3 (Internal Standard)

Reference standard of 17α-Hydroxypregnenolone

Human serum samples, calibrators, and quality control samples

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Methyl tert-butyl ether (MTBE), HPLC grade

Water, HPLC grade

Ammonium fluoride (NH₄F)

Solid Phase Extraction (SPE) cartridges (e.g., C18) or liquid-liquid extraction apparatus

3.2.2. Sample Preparation (Liquid-Liquid Extraction)

To 100 µL of serum sample, calibrator, or QC sample in a polypropylene tube, add 5 µL of

the 17α-Hydroxypregnenolone-d3 internal standard working solution.[2]

Add 200 µL of acetonitrile to precipitate proteins and vortex for 30 seconds.[2]

Add 1 mL of MTBE and vortex for 5 minutes for liquid-liquid extraction.[2]

Centrifuge at 12,000 rpm for 5 minutes.[2]

Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen at 55 °C.[2]
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Reconstitute the dried residue in 100 µL of 50% methanol in water.[2]

3.2.3. LC-MS/MS Instrumentation and Conditions

Liquid Chromatography System: An Agilent 1290 Infinity LC system or equivalent.[4]

Column: A reverse-phase column such as a Kinetex™ PFP column (e.g., 100 x 3 mm, 2.6

µm).[2]

Mobile Phase A: Purified water with a suitable modifier (e.g., 0.2 mM NH₄F).[4]

Mobile Phase B: Methanol with a suitable modifier (e.g., 0.2 mM NH₄F).[4]

Flow Rate: 0.3 mL/min.[2][7]

Column Temperature: 45 °C.[2]

Injection Volume: 20 µL.[2]

Gradient Elution: A typical gradient would start at 60% B, increase to 100% B over several

minutes, and then re-equilibrate at 60% B.[2]

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.

Ionization Mode: Positive ESI.

Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion

transitions for both 17α-hydroxypregnenolone and 17α-Hydroxypregnenolone-d3 would need

to be optimized on the specific instrument.

Table 2: Example MRM Transitions

Compound Precursor Ion (m/z) Product Ion (m/z)

17α-Hydroxypregnenolone Instrument dependent Instrument dependent

17α-Hydroxypregnenolone-d3 Instrument dependent Instrument dependent
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3.2.4. Data Analysis

Integrate the chromatographic peaks for the specific MRM transitions of both the

endogenous analyte and the deuterated internal standard.

Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

Construct a calibration curve by plotting the analyte/internal standard peak area ratio against

the concentration of the calibrators.

Determine the concentration of 17α-hydroxypregnenolone in the unknown samples by

interpolating their analyte/internal standard peak area ratios from the calibration curve.

Conclusion
17α-Hydroxypregnenolone-d3 is an indispensable tool for the accurate and precise

quantification of endogenous 17α-hydroxypregnenolone in complex biological matrices. Its use

as an internal standard in LC-MS/MS methods allows for the reliable investigation of

steroidogenic pathways in both fundamental research and clinical diagnostics. The

methodologies outlined in this guide provide a robust framework for the implementation of such

quantitative assays in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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